Cas no 81880-29-7 (2-Methyl-1-phenyl-1-butylamine Hydrochloride)

• Product Name: 2-Methyl-1-phenyl-1-butylamine Hydrochloride
• CAS No: 81880-29-7
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD29905647
• CID: 2601158
• PubChem ID: 127255998
• Update Time: 2025-06-09

2-Methyl-1-phenyl-1-butylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Alpha-(1-Methylpropyl)benzenemethanamine hydrochloride
• 2-Methyl-1-phenyl-1-butylamine Hydrochloride
• 2-Methyl-1-phenyl-1-butylamine HCl
• 2-Methyl-1-phenylbutan-1-amine HCl
• SY040748
• 2-Methyl-1-phenylbutan-1-amine hydrochloride
• Benzenemethanamine, α-(1-methylpropyl)-, hydrochloride (9CI)
• CS-0311514
• AKOS030528650
• CS-12226
• MFCD29905647
• 2-Methyl-1-phenyl-1-butylamineHydrochloride
• FD10503
• 2-methyl-1-phenylbutan-1-amine;hydrochloride
• 81880-29-7
• DB-116857

• MDL： MFCD29905647
• Inchi： 1S/C11H17N.ClH/c1-3-9(2)11(12)10-7-5-4-6-8-10;/h4-9,11H,3,12H2,1-2H3;1H
• InChI Key： OBSSYONPWUBLOS-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 2-Methyl-1-phenyl-1-butylamine Hydrochloride

Introduction to 2-Methyl-1-phenyl-1-butylamine Hydrochloride (CAS No. 81880-29-7)

2-Methyl-1-phenyl-1-butylamine Hydrochloride (CAS No. 81880-29-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPB Hydrochloride, is a derivative of phenethylamines and has been studied for its potential applications in various therapeutic areas. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research developments related to 2-Methyl-1-phenyl-1-butylamine Hydrochloride.

Chemical Properties

2-Methyl-1-phenyl-1-butylamine Hydrochloride is a white crystalline solid with a molecular formula of C₁₂H₁₇N·HCl and a molecular weight of 203.73 g/mol. The compound is soluble in water and common organic solvents such as ethanol and methanol. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various pharmaceutical applications. The compound's structure consists of a phenyl ring attached to a butylamine chain with a methyl group substitution, which contributes to its unique chemical and biological properties.

Synthesis Methods

The synthesis of 2-Methyl-1-phenyl-1-butylamine Hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylbutyraldehyde with benzylamine, followed by reduction and subsequent conversion to the hydrochloride salt. Another approach involves the alkylation of phenethylamine with 2-methylbutyl bromide, followed by acidification to form the hydrochloride salt. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

Biological Activities

2-Methyl-1-phenyl-1-butylamine Hydrochloride has been studied for its potential biological activities, including its effects on the central nervous system (CNS) and cardiovascular system. Research has shown that this compound can act as a serotonin receptor agonist, potentially modulating mood and behavior. Additionally, it has been investigated for its potential as an antidepressant and anxiolytic agent due to its ability to influence serotonin levels in the brain.

In cardiovascular studies, 2-Methyl-1-phenyl-1-butylamine Hydrochloride has demonstrated vasodilatory effects, which could be beneficial in treating conditions such as hypertension. However, further research is needed to fully understand the mechanisms underlying these effects and to evaluate their therapeutic potential.

Clinical Trials and Research Developments

The clinical potential of 2-Methyl-1-phenyl-1-butylamine Hydrochloride is an active area of research. Recent studies have focused on its efficacy in treating mood disorders such as depression and anxiety. Preliminary clinical trials have shown promising results, with patients reporting improvements in mood and reduced anxiety levels. However, these trials are still in their early stages, and more extensive studies are required to establish the safety and efficacy of this compound in clinical settings.

In addition to its potential as a therapeutic agent, 2-Methyl-1-phenyl-1-butylamine Hydrochloride has also been explored for its use in diagnostic imaging. Its ability to cross the blood-brain barrier makes it a candidate for developing imaging agents that can help visualize brain activity and diagnose neurological disorders.

Safety Considerations

The safety profile of 2-Methyl-1-phenyl-1-butylamine Hydrochloride is an important consideration in its development as a pharmaceutical product. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments are necessary before it can be approved for human use.

Clinical trials will need to monitor patients for any adverse reactions or long-term effects associated with the use of this compound. Additionally, interactions with other medications should be carefully evaluated to ensure safe co-administration.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 2-Methyl-1-phenyl-1-butylamine Hydrochloride (CAS No. 81880-29-7) highlights its potential as a valuable tool in both therapeutic and diagnostic applications. As more data becomes available from clinical trials and preclinical studies, the full scope of its benefits will become clearer. The unique chemical structure and biological activities of this compound make it an intriguing subject for further investigation.

In conclusion, while there is still much to learn about the full potential of 2-Methyl-1-phenyl-1-butylamine Hydrochloride, the current body of research suggests that it holds promise as a novel therapeutic agent for various conditions affecting the central nervous system and cardiovascular health. Continued efforts in optimizing its synthesis methods, evaluating its safety profile, and exploring its clinical applications will be crucial in realizing its full potential.